Cas no 3027-13-2 (3-Methoxyphenylacetone)

• Product Name: 3-Methoxyphenylacetone
• CAS No: 3027-13-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00008771
• CID: 84580
• PubChem ID: 76410
• Update Time: 2024-10-30

3-Methoxyphenylacetone Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyphenylacetone
• 1-(3-Methoxyphenyl)-2-propanone
• 1-(3-methoxyphenyl)propan-2-one
• 3-Methoxyphenylaceto
• 4-methoxyphenyl-2-propanone
• m-Methoxyphenyl acetone
• m-methoxyphenylpropan-2-one
• 2-Propanone, 1-(3-methoxyphenyl)-
• 3027-13-2
• DTXSID00184359
• EN300-118840
• J-017848
• AB90662
• m-methoxyphenylacetone
• MFCD00008771
• 3-(3-methoxyphenyl)propan-2-one
• PD151211
• AKOS000215922
• AMY3930
• 1-(3-Methoxyphenyl)acetone #
• BP-11401
• 2-Propanone, 1-(m-methoxyphenyl)-
• 3-Methoxyphenyl acetone
• SCHEMBL269177
• 3-Methoxybenzyl methyl ketone
• FT-0616010
• EINECS 221-191-9
• 3-Methoxyphenylacetone, 97%
• 1-(3-methoxy-phenyl)-propan-2-one
• A820284
• 1-(3-Methoxyphenyl)acetone
• 1-[3-(methyloxy)phenyl]-2-propanone
• SY061776
• 3-methoxyphenyl methyl ketone
• 1-(3-Methoxyphenyl)propan-2-one;1-(3-Methoxyphenyl)acetone;
• NS00028889
• DB-016940

• MDL： MFCD00008771
• Inchi： 1S/C10H12O2/c1-8(11)6-9-4-3-5-10(7-9)12-2/h3-5,7H,6H2,1-2H3
• InChI Key： RMMRRRLPDBJBQL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CC(C)=O
• BRN： 2044357

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.911 g/mL at 25 °C(lit.)
• Melting Point: 258 °C
• Boiling Point: 258-260 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.5252(lit.)
• Solubility: Miscible with dimethyl sulfoxide.
• PSA: 26.30000
• LogP: 1.82670
• Solubility: Not available

3-Methoxyphenylacetone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes